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Compound of Interest

Compound Name: Undecane-d24

Cat. No.: B574772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Undecane-d24 is a deuterated form of undecane, a straight-chain alkane with eleven carbon

atoms.[1][2] In scientific research, deuterated compounds like Undecane-d24 are valuable as

internal standards in analytical techniques such as gas chromatography-mass spectrometry

(GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. The substitution of hydrogen

atoms with deuterium atoms results in a compound with a higher molecular weight, which

allows for its clear differentiation from its non-deuterated counterpart in mass spectrometry

analysis. This application note provides a detailed protocol for the preparation of accurate and

precise stock solutions of Undecane-d24 for use in various research applications.

Materials and Equipment
Undecane-d24 (CAS No. 164858-54-2)[3]

High-purity solvent (e.g., hexane, heptane, octane, or toluene)[1]

Analytical balance (4-decimal place)

Volumetric flasks (Class A) of appropriate volumes (e.g., 1 mL, 5 mL, 10 mL)

Micropipettes and sterile, filtered pipette tips
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Glass beakers

Magnetic stirrer and stir bars

Parafilm or flask stoppers

Fume hood

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions
Undecane-d24 is a flammable liquid and may be fatal if swallowed and enters airways.[3]

Repeated exposure may cause skin dryness or cracking.[4][5] Handle Undecane-d24 in a well-

ventilated fume hood.[5][6] Wear appropriate personal protective equipment, including safety

glasses, a lab coat, and chemical-resistant gloves.[6] Keep away from heat, sparks, and open

flames.[5][7] In case of accidental ingestion, do not induce vomiting and seek immediate

medical attention.[4][8]

Experimental Protocol
This protocol outlines the steps for preparing a 1 mg/mL stock solution of Undecane-d24. The

concentration can be adjusted as needed by modifying the amount of Undecane-d24 and the

final volume of the solution.

1. Determine the Required Mass of Undecane-d24:

Objective: To calculate the precise amount of Undecane-d24 needed to achieve the desired

concentration.

Formula: Mass (mg) = Desired Concentration (mg/mL) x Final Volume (mL)

Example Calculation for a 1 mg/mL stock in a 10 mL volumetric flask:

Mass (mg) = 1 mg/mL x 10 mL = 10 mg

2. Weighing the Undecane-d24:
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Place a clean, dry glass beaker on the analytical balance and tare the balance.

Carefully add Undecane-d24 to the beaker until the desired mass (e.g., 10 mg) is reached.

Record the exact mass.

3. Dissolving the Undecane-d24:

Add a small volume of the chosen solvent (e.g., hexane) to the beaker containing the

weighed Undecane-d24. This should be enough to fully dissolve the compound.

Place a small stir bar in the beaker and place it on a magnetic stirrer. Stir gently until the

Undecane-d24 is completely dissolved.

4. Transferring to a Volumetric Flask:

Carefully transfer the dissolved Undecane-d24 solution from the beaker to a clean, Class A

10 mL volumetric flask.

Rinse the beaker with a small amount of the solvent 2-3 times, transferring the rinsing

solvent to the volumetric flask each time to ensure all of the Undecane-d24 is transferred.

5. Bringing to Final Volume:

Add the solvent to the volumetric flask until the bottom of the meniscus is aligned with the

calibration mark on the neck of the flask.

Use a micropipette to add the final drops of solvent to ensure accuracy.

6. Homogenization and Storage:

Stopper the volumetric flask securely and invert it several times (approximately 10-15 times)

to ensure the solution is homogeneous.

Transfer the stock solution to a properly labeled storage vial. The label should include the

compound name (Undecane-d24), concentration, solvent, preparation date, and the

preparer's initials.
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Store the stock solution in a cool, dry, and well-ventilated area, away from sources of

ignition.[5]

Data Presentation
Parameter Value Reference

Compound Name Undecane-d24

CAS Number 164858-54-2 [3]

Molecular Formula C₁₁D₂₄ [3]

Molecular Weight 180.46 g/mol [3]

Appearance Colorless liquid [2]

Solubility

Soluble in non-polar organic

solvents (hexane, heptane,

octane, toluene)

[1]

Insolubility Insoluble in water [1][2]

Density (of n-Undecane) ~0.74 g/cm³ [1][9]

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=10368573&countryCode=GB&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/n-Undecane-d24
https://pubchem.ncbi.nlm.nih.gov/compound/n-Undecane-d24
https://pubchem.ncbi.nlm.nih.gov/compound/n-Undecane-d24
https://pubchem.ncbi.nlm.nih.gov/compound/Undecane
https://www.solubilityofthings.com/undecane
https://www.solubilityofthings.com/undecane
https://pubchem.ncbi.nlm.nih.gov/compound/Undecane
https://www.solubilityofthings.com/undecane
https://www.webqc.org/compound.php?compound=Undecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Solution Making

Storage

Calculate Required
Mass of Undecane-d24

Weigh Undecane-d24
on Analytical Balance

Mass Calculation

Dissolve in a Small
Volume of Solvent

Weighed Compound

Transfer to
Volumetric Flask

Dissolved Compound

Rinse Beaker and
Add to Flask

Initial Transfer

Add Solvent to
Final Volume (Meniscus)

Complete Transfer

Stopper and Invert
to Homogenize

Final Volume

Transfer to Labeled
Storage Vial

Homogenized Solution

Store in a Cool,
Dry, Ventilated Area

Proper Storage

Click to download full resolution via product page

Caption: Workflow for preparing Undecane-d24 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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